Cas no 27516-63-8 (Benzene,1,3-dibromo-2,4,5,6-tetrafluoro-, homopolymer (9CI))

• Product Name: Benzene,1,3-dibromo-2,4,5,6-tetrafluoro-, homopolymer (9CI)
• CAS No: 27516-63-8
• MF: C₆Br₂F₄
• MW: 307.865814208984
• CID: 269213
• PubChem ID: 73793
• Update Time: 2025-04-19

Benzene,1,3-dibromo-2,4,5,6-tetrafluoro-, homopolymer (9CI) Chemical and Physical Properties

Names and Identifiers

• Benzene,1,3-dibromo-2,4,5,6-tetrafluoro-, homopolymer (9CI)
• 1,3-Dibromotetrafluorobenzenepolymer
• Benzene,3-dibromo-2,4,5,6-tetrafluoro-
• DTXSID90935317
• Benzene, 1,3-dibromotetrafluoro-
• BENZENE, 1,3-DIBROMO-2,4,5,6-TETRAFLUORO-
• NS00048996
• 1,3-Dibromo-2,4,5,6-tetrafluorobenzene #
• 1,3-Dibromo-2,4,5,6-tetrafluorobenzene
• 27516-63-8
• CS-0121232
• NSC96999
• NSC-96999
• 1559-87-1
• D78388
• 1,3-Dibromotetrafluorobenzene, 96%
• D1492
• SY048756
• EINECS 216-326-3
• UCWKDDQEZQRGDR-UHFFFAOYSA-N
• AKOS007930265
• FT-0606631
• 1,3-Dibromotetrafluorobenzene
• MFCD00031533
• SCHEMBL3286814
• Benzene,3-dibromotetrafluoro-
• NSC 96999
• A809707
• Benzene,1,3-dibromo-2,4,5,6-tetrafluoro-
• AS-64967

• Inchi： 1S/C6Br2F4/c7-1-3(9)2(8)5(11)6(12)4(1)10
• InChI Key： UCWKDDQEZQRGDR-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C(=C(C=1F)Br)F)F)F

Computed Properties

• Exact Mass: 305.8302
• Monoisotopic Mass: 305.830288
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0
• XLogP3: 3.7

Experimental Properties

• PSA: 0